Cas no 51012-27-2 (2,5-Bis(trifluoromethyl)benzonitrile)

• Product Name: 2,5-Bis(trifluoromethyl)benzonitrile
• CAS No: 51012-27-2
• MF: C₉H₃F₆N
• MW: 239.117243051529
• MDL: MFCD03094423
• CID: 55922
• PubChem ID: 2737810
• Update Time: 2025-04-18

2,5-Bis(trifluoromethyl)benzonitrile Chemical and Physical Properties

Names and Identifiers

• 2,5-Bis(trifluoromethyl)benzonitrile
• 2,5-Bis-trifluoromethyl-benzonitrile
• JRD-1681
• OMAYRCLGTUORSS-UHFFFAOYSA-N
• MFCD03094423
• CS-0314755
• SCHEMBL1996176
• SY018210
• FT-0725065
• DTXSID00372259
• A828394
• PS-7606
• 51012-27-2
• AC7726
• AKOS005257867
• DB-024102

• MDL： MFCD03094423
• Inchi： 1S/C9H3F6N/c10-8(11,12)6-1-2-7(9(13,14)15)5(3-6)4-16/h1-3H
• InChI Key： OMAYRCLGTUORSS-UHFFFAOYSA-N
• SMILES： FC(C1C=CC(C(F)(F)F)=CC=1C#N)(F)F

Computed Properties

• Exact Mass: 239.01700
• Monoisotopic Mass: 239.017
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 1
• Heavy Atom Count: 16
• Rotatable Bond Count: 2
• Complexity: 295
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Surface Charge: 0
• Tautomer Count: nothing
• XLogP3: 3.4
• Topological Polar Surface Area: 23.8A^2

Experimental Properties

• Color/Form: Not determined
• Density: 1.199
• Boiling Point: 214.5 ℃ at 760 mmHg
• Flash Point: 181.3°C
• Refractive Index: 1.4210
• PSA: 23.79000
• LogP: 3.59588
• Solubility: Not determined

2,5-Bis(trifluoromethyl)benzonitrile Security Information

• Hazard Statement： Toxic
• Hazardous Material transportation number：3276
• Hazard Category Code： 20/21/22-36/37/38
• Safety Instruction： S26-S36/37/39
• Hazardous Material Identification：
• Safety Term：S26-S36/37/39
• Risk Phrases：R20/21/22
• HazardClass：6.1